N-(2-(1,3-benzodioxol-5-yl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)-2-furamide

• IUPAC Name: N-[(E)-1-(1,3-benzodioxol-5-yl)-3-(4-methylanilino)-3-oxoprop-1-en-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C22H18N2O5/c1-14-4-7-16(8-5-14)23-21(25)17(24-22(26)19-3-2-10-27-19)11-15-6-9-18-20(12-15)29-13-28-18/h2-12H,13H2,1H3,(H,23,25)(H,24,26)/b17-11+
• InChI Key: FXGDIICPVXOYGR-GZTJUZNOSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C(=CC2=CC3=C(C=C2)OCO3)NC(=O)C4=CC=CO4
• Isomeric SMILES: CC1=CC=C(C=C1)NC(=O)/C(=C\C2=CC3=C(C=C2)OCO3)/NC(=O)C4=CC=CO4
• Molecular Formula: C22H18N2O5
• Molecular Weight: 390.4 g/mol

Description

N-(2-(1,3-benzodioxol-5-yl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)-2-furamide, also known as BDF 6300, is a synthetic compound that has been extensively studied for its potential therapeutic applications in various diseases. BDF 6300 belongs to the family of benzofuran derivatives, which are known to exhibit a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of N-(2-(1,3-benzodioxol-5-yl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)-2-furamide 6300 is not fully understood. However, several studies have suggested that this compound 6300 exerts its anti-cancer activity by inhibiting the activity of various enzymes and signaling pathways that are involved in cell proliferation and survival. This compound 6300 has also been shown to induce apoptosis (programmed cell death) in cancer cells, which is a key mechanism for eliminating cancer cells.
Biochemical and Physiological Effects:
This compound 6300 has been shown to exhibit a wide range of biochemical and physiological effects. In addition to its anti-cancer, anti-inflammatory, and neuroprotective effects, this compound 6300 has also been shown to exhibit antioxidant and anti-angiogenic effects. This compound 6300 has also been shown to modulate the immune system, suggesting that it may have potential applications in immunotherapy.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-(1,3-benzodioxol-5-yl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)-2-furamide 6300 is its potent anti-cancer activity against various cancer cell lines. This makes it a promising candidate for further development as a cancer therapeutic agent. However, one of the limitations of this compound 6300 is its relatively low solubility in water, which may limit its bioavailability and efficacy.

Future Directions

There are several potential future directions for the research on N-(2-(1,3-benzodioxol-5-yl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)-2-furamide 6300. One area of research could focus on improving the solubility and bioavailability of this compound 6300, which could enhance its therapeutic efficacy. Another area of research could focus on exploring the potential immunomodulatory effects of this compound 6300, which could have applications in immunotherapy. Additionally, further studies could be conducted to elucidate the exact mechanism of action of this compound 6300 and to identify potential molecular targets for its anti-cancer activity.

Scientific Research Applications

N-(2-(1,3-benzodioxol-5-yl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)-2-furamide 6300 has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. Several studies have shown that this compound 6300 exhibits potent anti-cancer activity against various cancer cell lines, including breast, lung, and prostate cancer cells. This compound 6300 has also been shown to exhibit anti-inflammatory and neuroprotective effects, making it a potential therapeutic agent for the treatment of inflammatory and neurodegenerative diseases.